N-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• IUPAC Name: N-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• InChI: InChI=1S/C17H26BNO3/c1-6-7-12-19-15(20)13-8-10-14(11-9-13)18-21-16(2,3)17(4,5)22-18/h8-11H,6-7,12H2,1-5H3,(H,19,20)
• InChI Key: JUBAULLCIUKUTR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C(=O)NCCCC
• Molecular Formula: C17H26BNO3
• Molecular Weight: 303.2 g/mol

Description

N-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (NBTB) is a chemical compound that has a wide range of applications in scientific research and laboratory experiments. NBTB has been found to have a number of biochemical and physiological effects and can be used to study a variety of biological processes.

Scientific Research Applications

Synthesis and Material Properties

The study by Hsiao et al. (2000) focused on synthesizing polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from bis(ether-carboxylic acid) or a bis(ether amine). These polyamides demonstrated noncrystalline properties, high solubility in polar solvents, and significant thermal stability, making them suitable for creating transparent, flexible, and tough films for potential applications in material science and engineering Hsiao et al., 2000.

Medical Research and Drug Development

• Anticancer Activity: Bin (2015) reported the synthesis of N-[2-(1H-Benzoimidazol-2-yl)-phenyl]-4-butoxy-benzamide with potential antitumor effects and excellent bioactivities, highlighting the importance of benzamide derivatives in developing new anticancer drugs Bin, 2015.
• Histone Deacetylase Inhibitors: Saito et al. (1999) investigated synthetic benzamide derivatives like MS-27-275 for their ability to inhibit histone deacetylase (HDA), demonstrating marked in vivo antitumor activity against human tumors. This supports the role of benzamide derivatives in exploring novel chemotherapeutic strategies Saito et al., 1999.

Diagnostic and Therapeutic Research

• Imaging Receptors in Solid Tumors: Tu et al. (2007) synthesized fluorine-containing benzamide analogs for positron emission tomography (PET) imaging of the sigma-2 receptor status in solid tumors, contributing to the diagnosis and treatment of cancer Tu et al., 2007.

Novel Chemical Sensors

• Fluorescent Chemosensor for Cobalt(II) Ions: Liu et al. (2019) developed a highly selective fluorescent chemosensor based on N-(2-(2-butyl-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)hydrazine-1-carbonothioyl)benzamide for detecting cobalt(II) ions in living cells, showcasing the utility of benzamide derivatives in environmental monitoring and biological research Liu et al., 2019.